1-ethyl-N-(4-ethylbenzo[d]thiazol-2-yl)-5-methyl-N-(2-morpholinoethyl)-1H-pyrazole-3-carboxamide hydrochloride

• IUPAC Name: 1-ethyl-N-(4-ethyl-1,3-benzothiazol-2-yl)-5-methyl-N-(2-morpholin-4-ylethyl)pyrazole-3-carboxamide;hydrochloride
• InChI: InChI=1S/C22H29N5O2S.ClH/c1-4-17-7-6-8-19-20(17)23-22(30-19)26(10-9-25-11-13-29-14-12-25)21(28)18-15-16(3)27(5-2)24-18;/h6-8,15H,4-5,9-14H2,1-3H3;1H
• InChI Key: SNCPLECXQIULSG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)SC(=N2)N(CCN3CCOCC3)C(=O)C4=NN(C(=C4)C)CC.Cl
• Molecular Formula: C22H30ClN5O2S
• Molecular Weight: 464.0 g/mol
• CAS No.: 1331194-02-5

Description

“1-ethyl-N-(4-ethylbenzo[d]thiazol-2-yl)-5-methyl-N-(2-morpholinoethyl)-1H-pyrazole-3-carboxamide hydrochloride” is a chemical compound. It is related to benzothiazole based compounds. Benzothiazole derivatives have been synthesized for various purposes, including as anti-tubercular compounds.

Synthesis Analysis

The synthesis of benzothiazole derivatives, which this compound is a part of, has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc. In a specific example, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino) ethylamino] benzamides derivatives were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives, including this compound, is characterized by a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Research has focused on synthesizing novel heterocyclic compounds using pyrazole, thiazole, and carboxamide frameworks due to their potential anti-inflammatory, analgesic, and antimicrobial activities. For instance, compounds synthesized from benzodifuran derivatives have shown significant inhibitory activity on COX-2, analgesic activity, and anti-inflammatory activity, comparing favorably with standard drugs like sodium diclofenac (Abu‐Hashem et al., 2020). This highlights the potential of such compounds in the development of new pharmacological agents.

Antimicrobial and Antitumor Activities

Compounds featuring pyrazole and thiazole rings have been explored for their antimicrobial and antitumor activities. Studies have demonstrated that certain derivatives can exhibit promising antibacterial activity against various pathogens, including Staphylococcus aureus and Bacillus subtilis, at non-cytotoxic concentrations, which suggests a potential application in developing new antimicrobial agents (Palkar et al., 2017). Additionally, pyrazolo[3,4-d]pyrimidine derivatives have been shown to possess significant effects in mouse tumor model cancer cell lines, indicating their potential use as anti-tumor agents (Nassar et al., 2015).

Novel Synthetic Routes and Molecular Modeling

Research into the synthesis of these compounds also includes exploring novel synthetic routes and molecular modeling studies to understand their mechanism of action and optimize their biological activities. For example, diaryl dihydropyrazole-3-carboxamides have been synthesized and evaluated for their appetite suppression and body weight reduction capabilities in animal models, attributed to CB1 receptor antagonism (Srivastava et al., 2007). This research not only aids in the design of new therapeutic agents but also contributes to our understanding of the biochemical pathways involved.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to have diverse biological activities . They have been used as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been known to interact with various targets to exert their effects . For instance, some thiazole derivatives have been found to inhibit the cyclooxygenase (COX) enzymes, which are involved in the inflammatory response .

Biochemical Pathways

Thiazole derivatives have been found to affect various biochemical pathways depending on their targets . For example, inhibition of COX enzymes can lead to a decrease in the production of prostaglandins, which are involved in the inflammatory response .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties can influence the bioavailability of the compound.

Result of Action

Thiazole derivatives have been found to have various effects depending on their targets . For example, they can have anti-inflammatory effects by inhibiting the production of prostaglandins .